4-[(2,5-dimethylphenoxy)acetyl]-4H-1,2,4-triazol-3-amine

• IUPAC Name: 1-(3-amino-1,2,4-triazol-4-yl)-2-(2,5-dimethylphenoxy)ethanone
• InChI: InChI=1S/C12H14N4O2/c1-8-3-4-9(2)10(5-8)18-6-11(17)16-7-14-15-12(16)13/h3-5,7H,6H2,1-2H3,(H2,13,15)
• InChI Key: SMWMCSPQCPOPEV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)OCC(=O)N2C=NN=C2N
• Molecular Formula: C12H14N4O2
• Molecular Weight: 246.27 g/mol

Description

4-[(2,5-dimethylphenoxy)acetyl]-4H-1,2,4-triazol-3-amine is a useful research compound. Its molecular formula is C12H14N4O2 and its molecular weight is 246.27 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 246.11167570 g/mol and the complexity rating of the compound is 300. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Biochemical Properties

Research on related compounds like aromatic amines has provided insights into their biochemical properties, including metabolism in organisms. For example, the metabolism of 3:4-dimethylaniline, a simple aromatic amine with carcinogenic properties, was studied in rats, highlighting its potential impact on tumor incidence and its interaction with other compounds (E. Boyland & P. Sims, 1959).

Synthesis and Antimicrobial Activities

Another area of application is the synthesis of new derivatives for antimicrobial activities. Research into 1,2,4-triazole derivatives has shown that novel compounds can be synthesized with potential antimicrobial properties, offering pathways for developing new antimicrobial agents (H. Bektaş et al., 2010).

Crystal Structures

The crystal structures of derivatives provide insights into their molecular configurations, essential for understanding their chemical behavior and potential applications. Studies have synthesized and characterized the crystal structures of butyrate and 1,3-dioxane derivatives, which are crucial for the development of new materials or chemicals with specific properties (S. R. Jebas et al., 2013).

Antioxidant Activities

The antioxidant potential of triazole and thiadiazole derivatives has been explored, revealing that some compounds exhibit significant antioxidant activity, indicating their potential use in combating oxidative stress-related diseases (I. Khan et al., 2010).